Cas no 2680784-50-1 (Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate)

• Product Name: Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate
• CAS No: 2680784-50-1
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 6403622
• PubChem ID: 165919495
• Update Time: 2025-07-22

Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-6-methylpyridin-4-yl)carbamate
• EN300-28284830
• 2680784-50-1
• Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate

• Inchi： 1S/C14H13ClN2O2/c1-10-7-12(8-13(15)16-10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： CUMPPWYGPXNKTE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate

Research Brief on Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate (CAS: 2680784-50-1) in Chemical Biology and Pharmaceutical Applications

Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate (CAS: 2680784-50-1) is a synthetic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-carbamate structure, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecules. The presence of both chloro and methyl substituents on the pyridine ring, along with the benzyl carbamate moiety, contributes to its distinct chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate, with particular emphasis on its role as an intermediate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the synthesis of kinase inhibitors, where the compound serves as a key scaffold for targeting specific protein kinases involved in cancer progression. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibition, Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate has been investigated for its potential as a protease inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its interaction with viral proteases, revealing that the compound can effectively bind to the active site of these enzymes, thereby disrupting their function. This finding opens new avenues for the development of antiviral therapies, particularly for RNA viruses that rely heavily on protease activity for replication.

The compound's mechanism of action has also been a subject of interest. Computational modeling and molecular dynamics simulations have provided insights into how Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate interacts with its biological targets. These studies suggest that the chloro and methyl groups play a critical role in stabilizing the compound within the binding pocket of target proteins, while the carbamate moiety facilitates hydrogen bonding with key amino acid residues. Such detailed understanding of its binding mode is invaluable for rational drug design.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate. A 2023 paper in Organic Process Research & Development reported a scalable and cost-effective synthesis route, which reduces the number of steps and minimizes the use of hazardous reagents. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to yield and purity.

Despite these promising findings, challenges remain in the clinical translation of Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated. Ongoing preclinical studies are focusing on optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives to enhance their therapeutic potential.

In conclusion, Benzyl (2-chloro-6-methylpyridin-4-yl)carbamate (CAS: 2680784-50-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase and protease inhibition, coupled with advancements in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research efforts will be essential to fully unlock its therapeutic capabilities and address existing limitations.